Cas no 60145-23-5 (2,2',3,4,4',5,6'-Heptachlorobiphenyl)

• Product Name: 2,2',3,4,4',5,6'-Heptachlorobiphenyl
• CAS No: 60145-23-5
• MF: C₁₂H₃Cl₇
• MW: 395.323216676712
• CID: 511097
• PubChem ID: 63098
• Update Time: 2025-05-20

2,2',3,4,4',5,6'-Heptachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,4,4',5,6'-heptachloro-
• 1,2,3,4-tetrachloro-5-(2,4,6-trichlorophenyl)benzene
• 2,2',3,4,4',5,6'-Heptachlorobiphenyl
• 2,2',3,4,4',5,6'-Heptachlorobiphenyl Solution

• Inchi： 1S/C12H3Cl7/c13-4-1-6(14)9(7(15)2-4)5-3-8(16)11(18)12(19)10(5)17/h1-3H
• InChI Key： RXRLRYZUMSYVLS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 391.80500
• Monoisotopic Mass: 391.805444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.6580 (rough estimate)
• Melting Point: 152°C
• Boiling Point: 479.43°C (rough estimate)
• Flash Point: 199.5 °C
• Refractive Index: 1.6330 (rough estimate)
• PSA: 0.00000
• LogP: 7.92740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,2',3,4,4',5,6'-Heptachlorobiphenyl

2,2',3,4,4',5,6'-Heptachlorobiphenyl (CAS No. 60145-23-5): Properties, Applications, and Environmental Impact

2,2',3,4,4',5,6'-Heptachlorobiphenyl (CAS No. 60145-23-5) is a chlorinated biphenyl compound belonging to the broader class of polychlorinated biphenyls (PCBs). These compounds have been widely studied due to their environmental persistence and potential ecological effects. The molecular structure of this compound features seven chlorine atoms attached to a biphenyl backbone, giving it unique chemical and physical properties.

The heptachlorobiphenyl isomer has been a subject of significant research in environmental chemistry. Scientists are particularly interested in its bioaccumulation potential and environmental fate, especially in light of growing concerns about persistent organic pollutants. Recent studies have focused on its degradation pathways in various ecosystems, which is crucial for understanding long-term environmental impact.

From a chemical perspective, 2,2',3,4,4',5,6'-Heptachlorobiphenyl demonstrates typical characteristics of highly chlorinated PCBs. It has low water solubility but high lipid solubility, which contributes to its tendency to accumulate in fatty tissues. The compound's thermal stability and electrical insulating properties were historically valuable for industrial applications, though these uses have been largely discontinued due to environmental concerns.

Current research on 60145-23-5 often focuses on analytical detection methods. Advanced techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to identify and quantify this compound in environmental samples. These methods are crucial for monitoring programs aimed at assessing PCB contamination levels in various ecosystems.

The environmental behavior of 2,2',3,4,4',5,6'-Heptachlorobiphenyl is influenced by several factors including its chlorination pattern and molecular weight. Unlike lower chlorinated PCBs, this heptachloro congener tends to partition more strongly to sediments and organic matter in aquatic systems. This partitioning behavior affects its bioavailability and potential for long-range environmental transport.

In terms of regulatory status, heptachlorobiphenyl compounds are subject to international agreements like the Stockholm Convention on Persistent Organic Pollutants. Many countries have established strict guidelines for PCB monitoring and environmental remediation where contamination exists. These regulations reflect growing global awareness of the need to manage persistent organic pollutants responsibly.

Recent scientific literature has explored the toxicological profile of 2,2',3,4,4',5,6'-Heptachlorobiphenyl, particularly its potential effects on wildlife and ecosystems. While not the most toxic PCB congener, its persistence in the environment makes it an important compound for ecological risk assessments. Researchers are particularly interested in its potential for endocrine disruption and other sublethal effects in sensitive species.

The analytical chemistry of 60145-23-5 continues to evolve with advancements in instrumentation. New methods for PCB congener-specific analysis allow for more precise tracking of this compound in complex environmental matrices. These technical developments support better understanding of PCB environmental cycling and help identify potential sources of contamination.

From an environmental management perspective, 2,2',3,4,4',5,6'-Heptachlorobiphenyl serves as an important indicator compound for assessing PCB contamination patterns. Its presence in environmental samples can provide valuable information about the history and extent of PCB releases in a given area. Environmental scientists often include this congener in standard analytical panels for comprehensive PCB fingerprinting studies.

Ongoing research into microbial degradation of PCBs offers potential avenues for addressing environmental contamination by compounds like 2,2',3,4,4',5,6'-Heptachlorobiphenyl. Scientists are investigating various bacterial strains capable of breaking down chlorinated biphenyls, though the highly chlorinated nature of this congener makes it particularly resistant to biological degradation.

The study of 60145-23-5 contributes to broader scientific understanding of persistent organic pollutant behavior in the environment. As climate change alters environmental conditions, researchers are examining how factors like temperature changes might affect the distribution and fate of such compounds. This intersection of climate science and pollutant dynamics represents an important emerging research area.

Quality control in PCB analysis requires careful attention to compounds like 2,2',3,4,4',5,6'-Heptachlorobiphenyl. Analytical laboratories use certified reference materials containing this congener to validate their methods and ensure accurate reporting. This emphasis on measurement quality supports reliable environmental monitoring data that informs regulatory decisions and remediation efforts.

Looking forward, research on heptachlorobiphenyl compounds will likely focus on several key areas: improved understanding of their environmental fate, development of more effective remediation strategies, and assessment of potential ecological risks under changing environmental conditions. These efforts contribute to the broader goal of managing persistent organic pollutants in ways that protect ecosystem health.